Pigments
  • Carminic Acid
    Carminic Acid
    • Cat. No.:
    • B074029
    • CAS No.:
    • 1343-78-8
    • Molecular Formula:
    • C22H20O13
    • Molecular Weight:
    • 492.4 g/mol
    Description
    See also: Cochineal (part of)."> Carminic acid appears as dark purplish-brown mass or bright red or dark red powder. Darkens at 248 °F. Deep red color in water. Yellow to violet in acidic aqueous solutions. (NTP, 1992)
    Carminic acid is a tet...
    - +
  • Hypocrellin C
    Hypocrellin C
    • Cat. No.:
    • B145323
    • CAS No.:
    • 137592-26-8
    • Molecular Formula:
    • C30H26O9
    • Molecular Weight:
    • 530.5 g/mol
    Description
    1H-Cyclohept(ghi)perylene-6,11-dione, 3-acetyl-5,12-dihydroxy-4,8,9,13-tetramethoxy-2-methyl-, (+-)- has been reported in Shiraia bambusicola with data available.
    from Shiraia bambusicola;  structure giv...
    - +
  • Monascin
    Monascin
    • Cat. No.:
    • B191897
    • CAS No.:
    • 21516-68-7
    • Molecular Formula:
    • C21H26O5
    • Molecular Weight:
    • 358.4 g/mol
    Description
    Monascin is an organic heterotricyclic compound that is 3a,4,8,9a-tetrahydro-2H-furo[3,2-g][2]benzopyran-2,9(3H)-dione that is substituted at positions 3, 6, and 9a by hexanoyl, (1E)-prop-1-en-1-yl and methyl gr...
    - +
  • Rubropunctatin
    Rubropunctatin
    • Cat. No.:
    • B192291
    • CAS No.:
    • 514-67-0
    • Molecular Formula:
    • C21H22O5
    • Molecular Weight:
    • 354.4 g/mol
    Description
    Rubropunctatine is a member of cyclohexenones.
    Rubropunctatin has been reported in Monascus pilosus and Monascus purpureus with data available.
    an antineoplastic pigment isolated from Monascus;  struc...
    - +
  • Crocin IV (Standard)
    Crocin IV (Standard)
    • Cat. No.:
    • B1263134
    • CAS No.:
    • 57710-64-2
    • Molecular Formula:
    • C32H44O14
    • Molecular Weight:
    • 652.7 g/mol
    Description
    Bis(beta-D-glucosyl) crocetin is a diester resulting from the formal condensation of each of the carboxylic acid groups of crocetin with an anomeric hydroxy group of beta-D-glucopyranose. It is a diester and a b...
    - +
  • Rubropunctamine
    Rubropunctamine
    • Cat. No.:
    • B1680260
    • CAS No.:
    • 514-66-9
    • Molecular Formula:
    • C21H23NO4
    • Molecular Weight:
    • 353.4 g/mol
    Description
    Rubropunctatin is a monascus pigment that exhibits very strong cancer cell proliferation inhibitory effects.
    - +
  • Prodigiosin hydrochloride
    Prodigiosin hydrochloride
    • Cat. No.:
    • B11937562
    • CAS No.:
    • Molecular Formula:
    • C20H26ClN3O
    • Molecular Weight:
    • 359.9 g/mol
    Description
    Prodigiosin hydrochloride is a member of pyrroles.
    - +
  • Prodigiosin hydrochloride
    Prodigiosin hydrochloride
    • Cat. No.:
    • B15543981
    • CAS No.:
    • Molecular Formula:
    • C20H26ClN3O
    • Molecular Weight:
    • 359.9 g/mol
    Description
    Prodigiosin hydrochloride is a useful research compound. Its molecular formula is C20H26ClN3O and its molecular weight is 359.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Prodigiosin hy...
    - +
  • Rubropunctamine
    Rubropunctamine
    • Cat. No.:
    • B15567744
    • CAS No.:
    • Molecular Formula:
    • C21H23NO4
    • Molecular Weight:
    • 353.4 g/mol
    Description
    3-(1-hydroxyhexylidene)-9a-methyl-6-[(E)-prop-1-enyl]furo[3,2-g]isoquinoline-2,9-dione has been reported in Monascus purpureus with data available.
    - +
  • Rubropunctamine
    Rubropunctamine
    • Cat. No.:
    • B15567752
    • CAS No.:
    • Molecular Formula:
    • C21H23NO4
    • Molecular Weight:
    • 353.4 g/mol
    Description
    Rubropunctamine is an aromatic ketone.
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img